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Compound of Interest

Compound Name: 1-(2-Bromophenyl)pyrrolidine

Cat. No.: B1590748

An In-Depth Technical Guide to 1-(2-Bromophenyl)pyrrolidine as a Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine ring is a cornerstone of medicinal chemistry, appearing as a privileged scaffold
in numerous FDA-approved drugs and biologically active compounds.[1][2][3] Its unique three-
dimensional structure and favorable physicochemical properties make it an attractive
component in the design of novel therapeutics.[2] Within the vast library of pyrrolidine-
containing building blocks, 1-(2-Bromophenyl)pyrrolidine stands out as a versatile
intermediate, primed for a variety of synthetic transformations. The presence of a bromine atom
on the phenyl ring provides a reactive handle for numerous cross-coupling reactions, enabling
the facile construction of complex molecular architectures.[4] This technical guide serves as a
comprehensive resource for researchers, providing in-depth insights into the synthesis,
reactivity, and potential applications of 1-(2-bromophenyl)pyrrolidine in organic synthesis and
drug discovery.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a synthetic building block is
crucial for its effective utilization in the laboratory. The key properties of 1-(2-
Bromophenyl)pyrrolidine are summarized in the table below.
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Property Value Source
Molecular Formula C10H12BrN [5]
Molecular Weight 226.11 g/mol [5]
CAS Number 87698-81-5 [5]
Appearance Liquid [6]
Purity >97% [5]
Storage Store at 4°C [5]
C1=CC=C(C(=C1)Br)N2CCCC
SMILES [5]
2
RSEPYQZONPBLLQ-
InChlKey [6]
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Synthesis of 1-(2-Bromophenyl)pyrrolidine

The most common and efficient method for the synthesis of 1-arylpyrrolidines is through a
palladium-catalyzed Buchwald-Hartwig amination.[7][8] This reaction couples an aryl halide
with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base. While a
specific literature procedure for the synthesis of 1-(2-Bromophenyl)pyrrolidine is not readily
available, a reliable protocol can be adapted from the synthesis of its 3-bromo isomer.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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